Cas no 2228358-89-0 (1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228358-89-0
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 5798069
• PubChem ID: 165705734
• Update Time: 2025-10-31

1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine
• EN300-1993752
• 2228358-89-0
• 1-[1-(5-chloropyridin-2-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H13ClN2/c12-8-1-2-9(14-7-8)10(3-4-10)11(13)5-6-11/h1-2,7H,3-6,13H2
• InChI Key： NGLAVCBQEGJYHA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine

1-1-(5-Chloropyridin-2-yl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228358-89-0, commonly referred to as 1-1-(5-chloropyridin-2-yl)cyclopropylcyclopropan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chloropyridine moiety with a cyclopropyl group, making it a promising candidate for various applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

1-(5-Chloropyridin-2-yl)cyclopropylcyclopropanamine exhibits a distinctive chemical structure that includes a chlorinated pyridine ring fused with a cyclopropane unit. This arrangement not only imparts stability to the molecule but also contributes to its reactivity in different chemical environments. The presence of the chlorine atom at the 5-position of the pyridine ring introduces electronic effects that can be exploited in various chemical reactions, particularly in the synthesis of bioactive compounds.

Recent studies have highlighted the potential of 1-(5-chloropyridin-2-yl)cyclopropylcyclopropanamine as a precursor for the development of novel pharmaceutical agents. Researchers have demonstrated that this compound can serve as a building block for constructing complex heterocyclic frameworks, which are often associated with therapeutic activity. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to synthesize derivatives with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 1-(5-chloropyridin-2-yl)cyclopropylcyclopropanamine has also been explored for its applications in materials science. Its rigid and planar structure makes it an ideal candidate for use in organic electronics, where such properties are crucial for achieving high-performance devices. Recent experiments have shown that this compound can be incorporated into organic semiconductors, potentially improving their charge transport characteristics.

The synthesis of 1-(5-chloropyridin-2-yl)cyclopropylcyclopropanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the chloropyridine ring through Friedel-Crafts alkylation and subsequent cyclization reactions to introduce the cyclopropane moiety. The optimization of reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.

From an environmental standpoint, 1-(5-chloropyridin-2-yl)cyclopropylcyclopropanamine has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, 1-(5-chloropyridin-2-yl)cyclopropylcyclopropanamine (CAS No. 2228358-89-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in the advancement of modern chemistry.